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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Acid Black 26 for dyeing
various textile fibers, including wool, silk, and nylon. The protocols detailed below are based on
established principles of acid dyeing and specific data available for Acid Black 26.

Overview

Acid Black 26, also known as C.l. 27070, is a water-soluble anionic dye widely used in the
textile industry for its excellent affinity for protein fibers and polyamides.[1] Its application
results in a navy blue to black shade and is suitable for dyeing loose fiber, yarn, and fabric.[1]
[2] The dyeing process is carried out in an acidic dyebath, where the acid facilitates the
electrostatic attraction between the anionic dye molecules and the cationic sites on the fibers.

[3]
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Property Value

C.I. Name Acid Black 26

C.l. Number 27070

CAS Number 6262-07-3
Molecular Formula Cs2H21NsNa207S2
Molecular Weight 697.65 g/mol
Appearance Black Powder
Solubility Soluble in water

Source:[1][2]

Recommended Dyeing Parameters

While specific concentrations of Acid Black 26 can vary to achieve different shades, a general
guideline for achieving pale to deep black shades is between 0.25% and 2.0% on the weight of
fiber (% owf).[4] The following table summarizes the recommended parameters for dyeing
wool, silk, and nylon with Acid Black 26.
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Parameter Wool Silk Nylon

Dye Concentration (%

0.5-4.0 0.5-3.0 05-25
owf)
Liquor Ratio 1:20 - 1:40 1:30 - 1:50 1:20 - 1:40
pH 45-55 45-55 4.0 - 6.5[5]
Initial Temperature 40°C 40°C 40°C
Dyeing Temperature 95 -100°C 85-90°C 95 -100°C
Dyeing Time (at ) ) )
45 - 60 minutes 30 - 45 minutes 45 - 60 minutes
temp.)
Acetic Acid or Formic Acetic Acid or Formic ] ] ]
Acetic Acid or Formic
Auxiliaries Acid, Glauber's Salt Acid, Glauber's Salt

] ] Acid, Leveling Agent
(Sodium Sulfate) (Sodium Sulfate)

Fastness Properties of Acid Black 26

The following table presents the fastness properties of textiles dyed with Acid Black 26
according to ISO and AATCC standards. The grading is on a scale of 1 to 5, with 5 being the
highest fastness, except for light fastness which is on a scale of 1 to 8.
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Fastness Property ISO Standard AATCC Standard
Light Fastness 4

Washing (Soaping) - Fading 3-4

Washing (Soaping) - Staining 1

Perspiration - Fading 4-5

Perspiration - Staining 4

Oxygen Bleaching - Fading 1

Oxygen Bleaching - Staining 4-5

Seawater - Fading 3

Seawater - Staining

Source:[1]

Experimental Protocols

Preparation of Stock Solution (1% wilv)

A 1% stock solution is recommended for accurate measurement of the dye.[4]

Materials:

Distilled water

Heat-resistant beaker

Stirring rod

Volumetric flask

Procedure:

Acid Black 26 dye powder

© 2025 BenchChem. All rights reserved.

Tech Support


http://www.worlddyevariety.com/acid-dyes/acid-black-26.html
https://www.scribd.com/document/740956797/Dye-Recipes-using-Acid-Dyes
https://www.benchchem.com/product/b1595528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Weigh 1 gram of Acid Black 26 powder.

¢ In the heat-resistant beaker, make a smooth paste of the dye powder with a small amount of
warm water.[4]

e Gradually add more hot water (near boiling) to the paste while stirring continuously until the
dye is completely dissolved.

e Transfer the dye solution to a 100 mL volumetric flask.
 Allow the solution to cool to room temperature, then add distilled water to the 100 mL mark.

o Stopper the flask and invert it several times to ensure a homogenous solution.

General Dyeing Protocol for Wool and Silk

This protocol is a general guideline and may require optimization based on the specific material
and desired shade.

Materials:

e Wool or silk textile (yarn or fabric)

e Acid Black 26 stock solution (1%)

o Acetic acid (or formic acid)

e Glauber's salt (sodium sulfate)

e Dyeing vessel (stainless steel or enamel pot)[6]
e Heating source

e Stirring rod

e pH meter or pH strips

Procedure:
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e Scouring: Pre-wash the textile material with a neutral detergent to remove any impurities,
then rinse thoroughly.[6]

» Dye Bath Preparation:

o

Fill the dyeing vessel with the required amount of water to achieve the desired liquor ratio
(e.g., 1:30).[6]

o

Add Glauber's salt (e.g., 5-10% owf) to the dyebath and stir until dissolved. Glauber's salt
acts as a leveling agent.

o

Adjust the pH of the dyebath to the recommended range (4.5-5.5) using acetic acid.[7]

[¢]

Add the calculated amount of Acid Black 26 stock solution to the dyebath and stir well.
e Dyeing:
o Introduce the pre-wetted textile into the dyebath at an initial temperature of 40°C.

o Gradually raise the temperature to the dyeing temperature (95-100°C for wool, 85-90°C for
silk) over 30-45 minutes.

o Maintain the dyeing temperature for 45-60 minutes for wool or 30-45 minutes for silk,
stirring occasionally to ensure even dyeing.

e Cooling and Rinsing:
o Allow the dyebath to cool down gradually to about 50-60°C before removing the textile.

o Rinse the dyed textile with warm water, followed by a cold water rinse until the water runs
clear.

e Drying: Gently squeeze out the excess water and air dry the textile away from direct sunlight.

Dyeing Protocol for Nylon

Materials:

» Nylon textile (yarn or fabric)
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e Acid Black 26 stock solution (1%)

 Acetic acid (or formic acid)

e Leveling agent (optional, but recommended for even dyeing)

e Dyeing vessel (stainless steel or enamel pot)

e Heating source

e Stirring rod

e pH meter or pH strips

Procedure:

e Scouring: Pre-wash the nylon material with a neutral detergent and rinse thoroughly.

e Dye Bath Preparation:

[¢]

Fill the dyeing vessel with water according to the desired liquor ratio (e.g., 1:30).

[¢]

If using, add a suitable leveling agent to the dyebath.

[e]

Adjust the pH of the dyebath to the recommended range of 4.0-6.5 using acetic acid.[5]

o

Add the calculated amount of Acid Black 26 stock solution and stir thoroughly.
e Dyeing:

o Introduce the pre-wetted nylon into the dyebath at 40°C.

o Gradually increase the temperature to 95-100°C over 30-45 minutes.

o Maintain this temperature for 45-60 minutes, with occasional stirring.
e Cooling and Rinsing:

o Allow the dyebath to cool before removing the nylon.
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o Rinse the dyed material with warm and then cold water until the rinse water is clear.

* Drying: Squeeze out excess water and air dry.

Mandatory Visualization

Dyeing Process

Dye Bath Preparation Dyeing . Rinsing .
- (Water, Acid, Auxiliaries, Dye) (Temperature Ramp and Hold) Gradual Cooling (Warm and Cold Water) Drying

1% Stock Solution
Preparation
Scouring of Textile
(Wool, Silk, or Nylon)

Click to download full resolution via product page

Caption: Experimental workflow for textile dyeing with Acid Black 26.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. Dyeing of Silk With Acid Dye [textilepad.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Acid Black 26 in
Textile Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595528#recommended-concentration-of-acid-black-
26-for-textile-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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